Cas no 1262639-31-5 (5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1262639-31-5
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• MDL: MFCD26743834
• CID: 1219515
• PubChem ID: 74892050
• Update Time: 2025-04-20

5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine, 5-bromo-3-(trifluoromethyl)-
• 5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
• 1262639-31-5
• F18525
• A889477
• 5-bromo-3-(trifluoromethyl)-2H-pyrazolo[4,3-b]pyridine
• KKUHHQJWBKGTLD-UHFFFAOYSA-N
• SCHEMBL20740607
• CS-0080472

• MDL： MFCD26743834
• Inchi： 1S/C7H3BrF3N3/c8-4-2-1-3-5(12-4)6(14-13-3)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： KKUHHQJWBKGTLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C(F)(F)F)NN=2)N=1

Computed Properties

• Exact Mass: 264.94629
• Monoisotopic Mass: 264.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.927±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.69 g/l) (25 º C),
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines